(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine

• IUPAC Name: (6-cyclobutyl-5H-imidazo[1,2-b]pyrazol-7-yl)methanamine
• InChI: InChI=1S/C10H14N4/c11-6-8-9(7-2-1-3-7)13-14-5-4-12-10(8)14/h4-5,7,13H,1-3,6,11H2
• InChI Key: KGFODNPXULTTIX-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)C2=C(C3=NC=CN3N2)CN
• Molecular Formula: C10H14N4
• Molecular Weight: 190.25 g/mol

Description

(6-cyclobutyl-1H-imidazo[1,2-b]pyrazol-7-yl)methanamine, commonly referred to as 6-CBI-IMP, is an organic compound that has been studied for its potential applications in the scientific research field. This compound has been found to possess a range of biochemical and physiological effects, and as such, has been the subject of numerous studies.

Scientific Research Applications

Synthesis and Characterization

• Research has developed ambient-temperature synthesis methods for similar compounds, highlighting their potential for facile and efficient production in scientific research. For instance, one study reported the synthesis of novel imine derivatives via condensation reactions, characterized by various spectroscopic methods, indicating the versatility and reactivity of such compounds in chemical synthesis (Becerra et al., 2021).
• Another study focused on the synthesis of imidazo and triazolopyridines from dithioesters, employing desulfurative cyclization. This method demonstrates the compound's role in generating diverse heterocyclic structures, which are crucial in pharmaceutical and material science research (Ramesha et al., 2016).

Applications in Coordination Chemistry and Catalysis

• Research on metal-induced reactions and oxygen insertion provides insights into the potential of these compounds in coordination chemistry. A study detailed the reaction of similar imine compounds with cobalt, revealing the synthesis of complex molecules unachievable by common organic synthesis methods. This highlights the compounds' utility in designing novel coordination complexes with potential applications in catalysis and material science (Chen et al., 2020).

Antimicrobial and Anticancer Applications

• Some derivatives have been evaluated for their antimicrobial and anticancer activities. A study on Schiff’s bases and aryl aminomethyl derivatives found that these compounds exhibited antibacterial and antifungal activity, suggesting their potential use in developing new antimicrobial agents (Kansagara et al., 2016).
• Additionally, a series of (imidazo[1,2-a]pyrazin-6-yl)ureas were synthesized and showed cytostatic activity against non-small cell lung cancer cell lines. This indicates the promise of such compounds in cancer research, particularly in reactivating mutant p53 in lung cancer cells (Bazin et al., 2016).